Cas no 2573775-59-2 (Cbl-b-IN-3)

• Product Name: Cbl-b-IN-3
• CAS No: 2573775-59-2
• MF: C₃₀H₃₄F₃N₅O
• MW: 537.619077205658
• CID: 5518770
• PubChem ID: 155449671
• Update Time: 2025-05-25

Cbl-b-IN-3 Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2,3-dihydro-2-[3-[cis-3-methyl-1-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutyl]phenyl]-6-[[(3S)-3-methyl-1-piperidinyl]methyl]-4-(trifluoromethyl)-
• Cbl-b-IN-3
• Cbl-b inhibitor 3
• compound 23 [WO2020264398]
• EX-A7939
• GLXC-27537
• NX-1607
• DA-62105
• 2573775-59-2
• CS-0169248
• C7683
• Z3N
• NX1607
• TS-09305
• Y9AV5Y4VQ4
• GTPL12694
• 2-{3-[(1s,3R)-3-methyl-1-(4-methyl-4H-1,2,4-triazol-3-yl)cyclobutyl]phenyl}-6-{[(3S)-3-methylpiperidin-1-yl]methyl}-4-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one
• C-7683
• AT42486
• 2-[3-[3-methyl-1-(4-methyl-1,2,4-triazol-3-yl)cyclobutyl]phenyl]-6-[[(3S)-3-methylpiperidin-1-yl]methyl]-4-(trifluoromethyl)-3H-isoindol-1-one
• NX-1607 free base
• SCHEMBL22849867
• HY-141432

• Inchi： 1S/C30H34F3N5O/c1-19-6-5-9-37(15-19)16-21-10-24-25(26(11-21)30(31,32)33)17-38(27(24)39)23-8-4-7-22(12-23)29(13-20(2)14-29)28-35-34-18-36(28)3/h4,7-8,10-12,18-20H,5-6,9,13-17H2,1-3H3/t19-,20-,29+/m0/s1
• InChI Key： HUOLMBXGHHSYHC-QWQFASRJSA-N
• SMILES： C1(=O)C2=C(C(C(F)(F)F)=CC(CN3CCC[C@H](C)C3)=C2)CN1C1=CC=CC([C@@]2(C3N(C)C=NN=3)C[C@H](C)C2)=C1

Computed Properties

• Exact Mass: 537.27154521g/mol
• Monoisotopic Mass: 537.27154521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54.3Ų

Additional information on Cbl-b-IN-3

Comprehensive Overview of Cbl-b-IN-3 (CAS No. 2573775-59-2): Mechanism, Applications, and Research Insights

In the rapidly evolving field of targeted therapeutics, Cbl-b-IN-3 (CAS No. 2573775-59-2) has emerged as a promising small-molecule inhibitor with significant potential in modulating immune responses and oncology research. This compound, a selective Cbl-b inhibitor, targets the E3 ubiquitin ligase Casitas B-lineage lymphoma-b (Cbl-b), a key regulator of immune cell activation and tumor microenvironment modulation. Researchers are increasingly focusing on Cbl-b-IN-3 due to its ability to enhance T-cell activity, a mechanism that aligns with current immunotherapy trends such as checkpoint blockade and CAR-T cell therapy.

The molecular structure of Cbl-b-IN-3 (CAS No. 2573775-59-2) features a unique pharmacophore designed to disrupt the interaction between Cbl-b and its substrates, thereby preventing ubiquitination-mediated degradation of critical signaling proteins. This action potentiates immune responses, making it a candidate for combinational therapies in cancer immunotherapy and autoimmune diseases. Recent studies highlight its synergy with PD-1/PD-L1 inhibitors, addressing a common search query among scientists exploring "how to overcome immunotherapy resistance."

From a biochemical perspective, Cbl-b-IN-3 exhibits high selectivity and potency, with IC50 values in the nanomolar range. Its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized for in vivo studies, as evidenced by preclinical models of melanoma and colorectal cancer. These attributes align with Google Trends data showing rising searches for "small-molecule immune enhancers" and "Cbl-b inhibitor clinical trials."

Beyond oncology, Cbl-b-IN-3 (CAS No. 2573775-59-2) is being investigated for applications in chronic inflammation and infectious diseases, where immune tolerance plays a pathological role. Its mechanism intersects with popular research topics like "immune checkpoint small molecules" and "ubiquitin-proteasome system drug discovery," reflecting its cross-disciplinary relevance. Notably, the compound's structure-activity relationship (SAR) has been extensively documented, providing a blueprint for derivative development—a frequent subject in patent literature and drug design forums.

In the context of translational medicine, Cbl-b-IN-3 represents a bridge between fundamental research and therapeutic innovation. Its ability to modulate T-cell exhaustion—a hot topic in cancer immunology—has spurred collaborations between academic institutions and biotech firms, as seen in recent conference abstracts indexed in PubMed. This aligns with SEO-optimized queries such as "next-generation immunotherapy targets 2024" and "Cbl-b inhibitor mechanism of action video," underscoring the compound's educational and commercial appeal.

Quality control protocols for Cbl-b-IN-3 (CAS No. 2573775-59-2) emphasize HPLC purity (>98%) and rigorous characterization via NMR and mass spectrometry, addressing laboratory professionals' frequent searches for "small-molecule validation techniques." Furthermore, its stability under physiological conditions makes it suitable for long-term in vitro experiments, a feature highlighted in reagent vendor catalogs and research blogs discussing "best practices for immune modulator storage."

As the scientific community explores precision medicine approaches, Cbl-b-IN-3 serves as a tool compound for biomarker discovery, particularly in patient stratification for immune therapies. This application resonates with trending searches like "companion diagnostics for immunotherapy" and "predictive biomarkers for Cbl-b inhibitors." The compound's patent landscape, with filings in major jurisdictions, also reflects its commercial viability—a point of interest for investors tracking "emerging kinase inhibitor markets."

In summary, Cbl-b-IN-3 (CAS No. 2573775-59-2) exemplifies the convergence of chemical biology and therapeutic development, offering multifaceted opportunities for researchers tackling immune dysregulation. Its inclusion in compound libraries and high-throughput screening platforms ensures continued exploration, while its mechanistic novelty sustains its position in literature citations and grant proposals focused on "alternative immune checkpoint modulation."